Cas no 1550686-89-9 (2-(fluoromethyl)-3-methylbutanoic acid)

2-(fluoromethyl)-3-methylbutanoic acid structure
1550686-89-9 structure
Product Name:2-(fluoromethyl)-3-methylbutanoic acid
CAS No:1550686-89-9
MF:C6H11FO2
MW:134.148745775223
CID:6481438
PubChem ID:83815063
Update Time:2024-01-12

2-(fluoromethyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(fluoromethyl)-3-methylbutanoic acid
    • EN300-1846804
    • SCHEMBL14803647
    • 1550686-89-9
    • Inchi: 1S/C6H11FO2/c1-4(2)5(3-7)6(8)9/h4-5H,3H2,1-2H3,(H,8,9)
    • InChI Key: MJNUHBYSKOVPOU-UHFFFAOYSA-N
    • SMILES: FCC(C(=O)O)C(C)C

Computed Properties

  • Exact Mass: 134.07430775g/mol
  • Monoisotopic Mass: 134.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 37.3Ų

2-(fluoromethyl)-3-methylbutanoic acid Pricemore >>

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